Cas no 15989-99-8 (2,3,4,5,6-Pentafluorobenzoic Anhydride)

• Product Name: 2,3,4,5,6-Pentafluorobenzoic Anhydride
• CAS No: 15989-99-8
• MF: C₁₄F₁₀O₃
• MW: 406.132039070129
• MDL: MFCD01863747
• CID: 161413
• PubChem ID: 329747422
• Update Time: 2025-05-19

2,3,4,5,6-Pentafluorobenzoic Anhydride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3,4,5,6-pentafluoro-, 1,1'-anhydride
• (2,3,4,5,6-pentafluorobenzoyl) 2,3,4,5,6-pentafluorobenzoate
• 2,3,4,5,6-pentafluorobenzoic acid anhydride
• 2,3,4,5,6-Pentafluorobenzoic anhydride
• 2,3,4,5,6-pentrafluorobenzoic acid anhydride
• Benzoic acid,pentafluoro-,anhydride
• Pentafluorbenzoesaeureanhydrid
• Pentafluorobenzoic anhydride
• pentafluorophenyl anhydride
• DTXSID30166764
• Benzoic acid, pentafluoro-, anhydride
• MFCD01863747
• SCHEMBL776289
• 15989-99-8
• AKOS015888847
• 2,3,4,5,6-Pentafluorobenzoic anhydride, for GC derivatization, >=98.0%
• Benzoic acid, 2,3,4,5,6-pentafluoro-, 1,1'-anhydride
• 2,3,4,5,6-Pentafluorobenzoicanhydride
• 2 3 4 5 6-PENTAFLUOROBENZOIC ANHYDRIDE
• 2,3,4,5,6-Pentafluorobenzoic Anhydride

• MDL： MFCD01863747
• Inchi： 1S/C14F10O3/c15-3-1(4(16)8(20)11(23)7(3)19)13(25)27-14(26)2-5(17)9(21)12(24)10(22)6(2)18
• InChI Key： BGCIWPHADHBSOS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(=O)OC(C1C(=C(C(=C(C=1F)F)F)F)F)=O)F)F)F)F

Computed Properties

• Exact Mass: 405.96900
• Monoisotopic Mass: 405.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.774
• Melting Point: 66-70 °C
• Boiling Point: 416.6°Cat760mmHg
• Flash Point: 198.5°C
• Refractive Index: 1.462
• PSA: 43.37000
• LogP: 4.07480

2,3,4,5,6-Pentafluorobenzoic Anhydride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2,3,4,5,6-Pentafluorobenzoic Anhydride

Recent Advances in the Application of 2,3,4,5,6-Pentafluorobenzoic Anhydride (CAS: 15989-99-8) in Chemical Biology and Pharmaceutical Research

The chemical compound 2,3,4,5,6-Pentafluorobenzoic Anhydride (PFBA, CAS: 15989-99-8) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a highly fluorinated derivative of benzoic anhydride, PFBA exhibits unique reactivity and stability, making it an invaluable reagent in synthetic chemistry, drug development, and material science. This research brief synthesizes the latest findings on PFBA, highlighting its emerging roles and potential in these fields.

Recent studies have demonstrated the utility of PFBA as a potent acylating agent in peptide and small-molecule synthesis. Its electron-withdrawing pentafluorophenyl group enhances reactivity toward nucleophiles, enabling efficient acylation under mild conditions. A 2023 study published in the Journal of Medicinal Chemistry showcased PFBA's role in the synthesis of fluorinated prodrugs, where it facilitated the introduction of fluorine atoms to enhance metabolic stability and bioavailability. The study reported a 30% improvement in drug half-life compared to non-fluorinated analogs, underscoring PFBA's significance in drug design.

In addition to its synthetic applications, PFBA has been explored as a key intermediate in the development of positron emission tomography (PET) tracers. Researchers at the Massachusetts General Hospital utilized PFBA to synthesize ¹⁸F-labeled compounds for imaging studies, leveraging its ability to form stable bonds with radioactive isotopes. This approach, detailed in a 2024 Nature Communications article, demonstrated superior imaging resolution and reduced background noise, opening new avenues for diagnostic applications in oncology and neurology.

Another groundbreaking application of PFBA lies in its use as a crosslinking agent for biomaterials. A 2023 study in Advanced Functional Materials reported the development of PFBA-crosslinked hydrogels with enhanced mechanical strength and biocompatibility. These hydrogels exhibited remarkable stability under physiological conditions, making them suitable for drug delivery systems and tissue engineering scaffolds. The study attributed these properties to the strong covalent bonds formed by PFBA, which resist enzymatic degradation in vivo.

Despite these advancements, challenges remain in the large-scale production and handling of PFBA due to its moisture sensitivity and potential toxicity. Recent research has focused on developing safer derivatives and improved synthetic protocols to address these limitations. A 2024 review in Chemical Reviews highlighted several green chemistry approaches, including the use of ionic liquids as reaction media, to enhance the sustainability of PFBA-based processes.

In conclusion, 2,3,4,5,6-Pentafluorobenzoic Anhydride (CAS: 15989-99-8) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its unique properties enable diverse applications, from drug development to advanced materials, while ongoing innovations aim to overcome existing limitations. As research progresses, PFBA is poised to play an even greater role in addressing complex challenges in healthcare and biotechnology.